Cas no 847751-79-5 (2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid)

• Product Name: 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid
• CAS No: 847751-79-5
• MF: C₁₅H₁₂ClFN₂O₅S
• MW: 386.782585144043
• CID: 5227682
• Update Time: 2025-05-27

2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(4-chloro-2-fluorobenzenesulfonamido)phenyl]formamido}acetic acid
• Glycine, N-[4-[[(4-chloro-2-fluorophenyl)sulfonyl]amino]benzoyl]-
• 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid

• Inchi： 1S/C15H12ClFN2O5S/c16-10-3-6-13(12(17)7-10)25(23,24)19-11-4-1-9(2-5-11)15(22)18-8-14(20)21/h1-7,19H,8H2,(H,18,22)(H,20,21)
• InChI Key： IQTFUPRBTOQVOS-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)C1=CC=C(NS(C2=CC=C(Cl)C=C2F)(=O)=O)C=C1

Additional information on 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid

Introduction to 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid (CAS No. 847751-79-5)

2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid, also known by its CAS number 847751-79-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of sulfonamides and is characterized by its unique structural features, which include a chloro and fluoro-substituted benzene ring, an amide linkage, and a formamido group. These structural elements contribute to its potential biological activities and pharmacological properties.

The development and study of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid have been driven by its potential applications in the treatment of various diseases, particularly those involving inflammatory and autoimmune conditions. Recent research has focused on elucidating the mechanisms through which this compound exerts its therapeutic effects, as well as optimizing its pharmacokinetic and pharmacodynamic profiles for clinical use.

Mechanism of Action: The biological activity of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid is primarily attributed to its ability to modulate key signaling pathways involved in inflammation and immune responses. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which are known to play crucial roles in the pathogenesis of inflammatory diseases. Additionally, it has been reported to possess anti-proliferative properties, making it a potential candidate for the treatment of certain cancers.

Pharmacokinetics: The pharmacokinetic profile of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid has been extensively studied to optimize its therapeutic potential. Research indicates that this compound exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Its metabolism primarily occurs via hepatic enzymes, with major metabolites being excreted through both renal and biliary pathways. These characteristics make it a promising candidate for further clinical development.

Clinical Trials: Several clinical trials have been conducted to evaluate the safety and efficacy of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid. Preliminary results from Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. Phase II trials are currently underway to assess its therapeutic efficacy in patients with inflammatory conditions such as rheumatoid arthritis and Crohn's disease. Early findings suggest that this compound may offer a novel therapeutic option for these conditions, with potential advantages over existing treatments.

Safety Profile: The safety profile of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid has been thoroughly evaluated through preclinical studies and early clinical trials. These studies have shown that the compound is generally safe when administered at therapeutic doses. Common side effects observed include mild gastrointestinal symptoms such as nausea and diarrhea, which are typically transient and well-managed with supportive care. No serious adverse events have been reported thus far.

FUTURE DIRECTIONS: The future development of 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid holds significant promise for advancing the treatment of inflammatory and autoimmune diseases. Ongoing research aims to further refine its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to explore combination therapies involving this compound with other established treatments to achieve synergistic effects.

In conclusion, 2-{4-(4-chloro-2-fluorobenzenesulfonamido)phenylformamido}acetic acid (CAS No. 847751-79-5) represents a promising candidate in the field of medicinal chemistry. Its unique structural features, coupled with its favorable biological activities and safety profile, make it an attractive target for further clinical development. As research continues to advance, this compound may offer new hope for patients suffering from inflammatory and autoimmune conditions.